Cas no 131109-75-6 (1-(3-chloropyridin-2-yl)ethan-1-one)

1-(3-Chloropyridin-2-yl)ethan-1-one is a chlorinated pyridine derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis. Its structure combines a reactive acetyl group with a chloropyridine moiety, making it valuable for constructing complex heterocyclic compounds. The chlorine substituent enhances electrophilic reactivity, facilitating nucleophilic aromatic substitution, while the ketone group allows for further derivatization via condensation or reduction. This compound is particularly useful in pharmaceutical and agrochemical research, where it contributes to the development of active ingredients. Its stability under standard conditions and compatibility with common reagents ensure reliable performance in synthetic applications.
1-(3-chloropyridin-2-yl)ethan-1-one structure
131109-75-6 structure
Product Name:1-(3-chloropyridin-2-yl)ethan-1-one
CAS No:131109-75-6
MF:C7H6ClNO
MW:155.581640720367
MDL:MFCD11656222
CID:1015999
PubChem ID:14644972
Update Time:2025-10-17

1-(3-chloropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chloropyridin-2-yl)ethanone
    • 2-Acetyl-3-chloropyridine
    • 1-(3-Chloro-2-pyridyl)ethanone
    • 131109-75-6
    • DS-5882
    • AMY5404
    • A850358
    • DTXSID40562551
    • 1-(3-Chloropyridin-2-yl)ethan-1-one
    • EN300-99995
    • MFCD11656222
    • acetyl-pyridine chloride
    • FT-0714485
    • GMXZSVFWDQBSFR-UHFFFAOYSA-N
    • PB28312
    • Ethanone, 1-(3-chloro-2-pyridinyl)-
    • SCHEMBL365395
    • AKOS016000898
    • CS-0052888
    • DB-082394
    • 1-(3-chloropyridin-2-yl)ethan-1-one
    • MDL： MFCD11656222
    • Inchi： 1S/C7H6ClNO/c1-5(10)7-6(8)3-2-4-9-7/h2-4H,1H3
    • InChI Key： GMXZSVFWDQBSFR-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CN=C1C(C)=O

Computed Properties

  • Exact Mass: 155.01400
  • Monoisotopic Mass: 155.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 1.93760

1-(3-chloropyridin-2-yl)ethan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-chloropyridin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A104220-250mg
2-Acetyl-3-chloropyridine
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 $ 405.00 2022-06-08
TRC
A104220-500mg
2-Acetyl-3-chloropyridine
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 $ 670.00 2022-06-08
Chemenu
CM106450-5g
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 $330 2021-08-06
Chemenu
CM106450-10g
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 $550 2021-08-06
Apollo Scientific
OR302156-250mg
1-(3-Chloropyridin-2-yl)ethanone
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 £16.00 2025-02-19
Apollo Scientific
OR302156-1g
1-(3-Chloropyridin-2-yl)ethanone
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 £131.00 2023-04-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A47450-1g
1-(3-Chloropyridin-2-yl)ethanone
 131109-75-6 95%
1g
 ¥2102.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A47450-250mg
1-(3-Chloropyridin-2-yl)ethanone
 131109-75-6 95%
250mg
 ¥862.0 2023-09-08
Chemenu
CM106450-1g
2-Acetyl-3-chloropyridine
 131109-75-6 97%
1g
 $81 2024-08-02
Chemenu
CM106450-5g
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 131109-75-6 97%
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 $284 2024-08-02

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